Cas no 1354025-91-4 (3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1354025-91-4
• MF: C₁₄H₂₇N₃O₃
• MW: 285.382483720779
• CID: 2162090
• Update Time: 2025-06-10

3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-((S)-2-amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
• 3-((S)-2-Amino-3-methylbutyrylamino)pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-((S)-2-amino-3-methylbutanamido)pyrrolidine-1-carboxylate
• AM97103
• 3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C14H27N3O3/c1-9(2)11(15)12(18)16-10-6-7-17(8-10)13(19)20-14(3,4)5/h9-11H,6-8,15H2,1-5H3,(H,16,18)/t10?,11-/m0/s1
• InChI Key： PDMVFECTGGFCIN-DTIOYNMSSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C1)NC([C@H](C(C)C)N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Topological Polar Surface Area: 84.7

Additional information on 3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

Introduction to 3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1354025-91-4)

3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester, identified by its CAS number 1354025-91-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of intense study in medicinal chemistry.

The molecular structure of this compound features a pyrrolidine core, which is a six-membered heterocyclic ring containing one nitrogen atom. This nitrogen atom is chiral, as indicated by the (S) configuration, which plays a crucial role in determining its biological interactions. The presence of an amine group at the 2-position and a tert-butyl ester at the 1-position further enhances its pharmacological relevance.

One of the most compelling aspects of 3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester is its potential application in the development of novel therapeutic agents. The pyrrolidine scaffold is widely recognized for its role in various bioactive molecules, including protease inhibitors and kinase inhibitors. Recent studies have highlighted the importance of this scaffold in modulating enzyme activity, particularly in pathways associated with inflammation and metabolic disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and specificity of this compound to target proteins. These studies suggest that 3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester may interact with enzymes involved in signal transduction and cellular communication. Such interactions are critical for developing drugs that can modulate disease pathways effectively.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The stereochemistry at the chiral center must be carefully preserved to maintain biological activity. Researchers have employed asymmetric synthesis techniques, including chiral auxiliaries and catalysts, to achieve the desired enantiomeric purity.

In vitro studies have begun to explore the pharmacological profile of 3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester. Preliminary results indicate that it exhibits moderate activity against certain enzymes, suggesting potential therapeutic applications. For instance, its interaction with proteases has been linked to anti-inflammatory effects, while its ability to modulate kinase activity may have implications in cancer research.

The compound's solubility and stability are also critical factors in drug development. The tert-butyl ester group enhances lipophilicity, which can improve membrane permeability and oral bioavailability. However, the amine groups present in the molecule may require protection during storage and formulation to prevent degradation.

Future research aims to explore the pharmacokinetic properties of 3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester through preclinical studies. These studies will provide insights into its absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for optimizing drug delivery systems. Additionally, toxicological assessments will be conducted to ensure safety before moving into clinical trials.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester. Predictive models can screen large chemical libraries for molecules with desired properties, reducing the time and cost associated with traditional trial-and-error approaches.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable intermediate in synthetic chemistry, enabling the creation of more complex molecules with tailored biological activities. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area.

In conclusion, 3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1354025-91-4) represents a significant advancement in medicinal chemistry. Its complex structure, chiral center, and potential biological activity position it as a promising candidate for further research and development. As scientific understanding continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.